Cas no 1130728-55-0 ((2,4-Dimethyl-3,6-dioxocyclohexa-1,4-dien-1-yl)boronic acid)

• Product Name: (2,4-Dimethyl-3,6-dioxocyclohexa-1,4-dien-1-yl)boronic acid
• CAS No: 1130728-55-0
• MF: C₈H₉BO₄
• MW: 179.965662717819
• CID: 2853499
• Update Time: 2023-08-10

(2,4-Dimethyl-3,6-dioxocyclohexa-1,4-dien-1-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2,4-dimethyl-3,6-dioxocyclohexa-1,4-dien-1-yl)boronic acid
• 2,6-Dimethyl-3-(dihydroxyboryl)-1,4-benzoquinone
• (2,4-Dimethyl-3,6-dioxocyclohexa-1,4-dien-1-yl)boronic acid

• Inchi： 1S/C8H9BO4/c1-4-3-6(10)7(9(12)13)5(2)8(4)11/h3,12-13H,1-2H3
• InChI Key： IDMQCCPDZISJOB-UHFFFAOYSA-N
• SMILES： O=C1C(C)=CC(C(B(O)O)=C1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 338
• Topological Polar Surface Area: 74.6